Saccharin
Saccharin
Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992)
Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992)
Saccharin is a 1,2-benzisothiazole having a keto-group at the 3-position and two oxo substituents at the 1-position. It is used as an artificial sweetening agent. It has a role as a sweetening agent, a xenobiotic and an environmental contaminant. It is a 1,2-benzisothiazole and a N-sulfonylcarboxamide.
Saccharin has been investigated for the treatment of Hypertension and Hyperglycemia.
Flavoring agent and non-nutritive sweetener.
See also: Aspartame; saccharin; sodium cyclamate; sucralose (component of) ... View More ...
Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992)
Saccharin is a 1,2-benzisothiazole having a keto-group at the 3-position and two oxo substituents at the 1-position. It is used as an artificial sweetening agent. It has a role as a sweetening agent, a xenobiotic and an environmental contaminant. It is a 1,2-benzisothiazole and a N-sulfonylcarboxamide.
Saccharin has been investigated for the treatment of Hypertension and Hyperglycemia.
Flavoring agent and non-nutritive sweetener.
See also: Aspartame; saccharin; sodium cyclamate; sucralose (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
81-07-2
VCID:
VC20794912
InChI:
InChI=1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)
SMILES:
C1=CC=C2C(=C1)C(=O)NS2(=O)=O
Molecular Formula:
C7H5NO3S
Molecular Weight:
183.19 g/mol
Saccharin
CAS No.: 81-07-2
Reference Standards
Cat. No.: VC20794912
Molecular Formula: C7H5NO3S
Molecular Weight: 183.19 g/mol
* For research use only. Not for human or veterinary use.

Description | Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992) Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992) Saccharin is a 1,2-benzisothiazole having a keto-group at the 3-position and two oxo substituents at the 1-position. It is used as an artificial sweetening agent. It has a role as a sweetening agent, a xenobiotic and an environmental contaminant. It is a 1,2-benzisothiazole and a N-sulfonylcarboxamide. Saccharin has been investigated for the treatment of Hypertension and Hyperglycemia. Flavoring agent and non-nutritive sweetener. See also: Aspartame; saccharin; sodium cyclamate; sucralose (component of) ... View More ... |
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CAS No. | 81-07-2 |
Molecular Formula | C7H5NO3S |
Molecular Weight | 183.19 g/mol |
IUPAC Name | 1,1-dioxo-1,2-benzothiazol-3-one |
Standard InChI | InChI=1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9) |
Standard InChI Key | CVHZOJJKTDOEJC-UHFFFAOYSA-N |
Impurities | o- & p-Toluenesulfonamide; 1,2-benzisothiazol-1,1-dioxide; 1,2-benzisothiazoline-1,1-dioxide; 3-aminobenzisothazol-1,1-dioxide; 5- & 6-chlorosaccharin; ammonium saccharin; methyl saccharin; diphenyl sulfone; ditolylsulphone isomers; o- & p-sulfamoylbenzoic acid; o-chlorobenzoic acid; o-sulfobenzoic acid (& ammonium salt); n-tetracosane; bis(4-carboxyphenyl)sulfone; toluene-2,4-disulfonamide; saccharin-o-toluenesulfonamide; saccharin-6-sulfonamide; N-methyl-o-toluene-sulfonamide; methyl-o-chlorobenzoate; 4,4'-dibenzoylsulfone; 2- or 3-carboxy thiaxanthone-5-dioxide; o-sulfobenzamide; methyl-o-sulfamoylbenzoate; methyl-N-methylsulfamoylbenzoate; saccharin-o-toluenesulfoxylimide; & other /Reported impurities in saccharin & sodium saccharin/ |
SMILES | C1=CC=C2C(=C1)C(=O)NS2(=O)=O |
Canonical SMILES | C1=CC=C2C(=C1)C(=O)NS2(=O)=O |
Boiling Point | Sublimes (NTP, 1992) Sublimes |
Colorform | Monoclinic crystals Needles from acetone; prisms from alcohol; leaflets from water White, crystalline powder White crystals |
Melting Point | 444 °F (decomposes) (NTP, 1992) greater than 572 °F (Decomposes) (NTP, 1992) 228 °C decomposes 224 °C |
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